4-Chloro-3-(morpholine-4-sulfonyl)-phenylamine

• IUPAC Name: 4-chloro-3-morpholin-4-ylsulfonylaniline
• InChI: InChI=1S/C10H13ClN2O3S/c11-9-2-1-8(12)7-10(9)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2
• InChI Key: HJHVNNNCRKMFLQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)N)Cl
• Molecular Formula: C10H13ClN2O3S
• DSSTOX Substance ID: DTXSID40390154
• Molecular Weight: 276.74 g/mol
• CAS RN: 325724-68-3

Description

“4-chloro-3-(morpholine-4-sulfonyl)benzoic acid” is a chemical compound with the molecular formula C11H12ClNO5S and a molecular weight of 305.74. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for “4-chloro-3-(morpholine-4-sulfonyl)benzoic acid” is 1S/C11H12ClNO5S/c12-9-2-1-8 (11 (14)15)7-10 (9)19 (16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2, (H,14,15).

Physical And Chemical Properties Analysis

“4-chloro-3-(morpholine-4-sulfonyl)benzoic acid” is a powder at room temperature.

Scientific Research Applications

Antimicrobial Properties

• Modulation of Antibiotic Activity Against Multidrug Resistant Strains: The related compound 4-(Phenylsulfonyl) morpholine, sharing structural similarities with 4-Chloro-3-(morpholine-4-sulfonyl)-phenylamine, has been studied for its antimicrobial properties, particularly its modulating activity against standard and multi-resistant strains of various bacteria and fungi. This research highlights its potential in enhancing the efficacy of antibiotics against resistant strains (Oliveira et al., 2015).

Chemical Reactions and Synthesis

• Sulfenylation Reactions: Studies involving reactions with N-(4-nitrophenylthio)morpholine, a compound structurally related to 4-Chloro-3-(morpholine-4-sulfonyl)-phenylamine, have shown its utility in producing electrophilic chlorosulfenylating reagents, indicating its potential in organic synthesis and chemical reactions (Zyk et al., 1998).

Synthesis and Biological Activity of Derivatives

• Antimicrobial Activity of Derivatives: Research involving the synthesis of new sulfonamides and carbamates from 3-fluoro-4-morpholinoaniline, a derivative of the compound , demonstrated significant antimicrobial activity against various bacterial strains and fungi, providing insights into the development of potent antimicrobial agents (Janakiramudu et al., 2017).

Applications in Medicinal Chemistry

• Neurokinin-1 Receptor Antagonist: A study involving an orally active, water-soluble neurokinin-1 receptor antagonist, which includes a morpholine derivative, underscores the potential application of such compounds in medicinal chemistry, particularly in the treatment of conditions like emesis and depression (Harrison et al., 2001).

Synthesis of Novel Compounds

• Synthesis of Sulphur Containing Derivatives: The synthesis of sulphur containing 1,2,4-triazole derivatives starting from 4-Chloro-3-(morpholine-4-sulfonyl)-phenylamine has been reported. These compounds exhibited moderate to potent antimicrobial activity, illustrating the chemical versatility of the base compound in synthesizing biologically active derivatives (Rao et al., 2014).

Safety and Hazards

The safety information for “4-chloro-3-(morpholine-4-sulfonyl)benzoic acid” includes several hazard statements: H302, H315, H319, H335. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.